Cas no 815574-81-3 (ETHANAMINE, TRIFLUOROACETATE)

ETHANAMINE, TRIFLUOROACETATE Chemical and Physical Properties
Names and Identifiers
-
- ETHANAMINE, TRIFLUOROACETATE
- Ethylamine Trifluoroacetate
- Ethylammonium Trifluoroacetate
-
- Inchi: 1S/C2HF3O2.C2H7N/c3-2(4,5)1(6)7;1-2-3/h(H,6,7);2-3H2,1H3
- InChI Key: UGRVUSWSAGRCSJ-UHFFFAOYSA-N
- SMILES: C(N)C.C(F)(F)(F)C(=O)O
ETHANAMINE, TRIFLUOROACETATE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1440-5G |
Ethylamine Trifluoroacetate |
815574-81-3 | >98.0%(T) | 5g |
¥305.00 | 2024-04-15 | |
Aaron | AR01XGKA-10g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 10g |
$74.00 | 2025-02-13 | |
Aaron | AR01XGKA-100g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 100g |
$451.00 | 2025-02-13 | |
1PlusChem | 1P01XGBY-5g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98%;RG | 5g |
$61.00 | 2024-04-21 | |
1PlusChem | 1P01XGBY-10g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 10g |
$92.00 | 2024-04-21 | |
1PlusChem | 1P01XGBY-100g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98%;RG | 100g |
$481.00 | 2024-04-21 | |
Aaron | AR01XGKA-5g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 5g |
$41.00 | 2025-02-13 | |
1PlusChem | 1P01XGBY-50g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 50g |
$292.00 | 2024-04-21 | |
Aaron | AR01XGKA-50g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 50g |
$311.00 | 2023-12-15 | |
Aaron | AR01XGKA-25g |
Ethylamine Trifluoroacetate |
815574-81-3 | 98% | 25g |
$130.00 | 2025-02-13 |
ETHANAMINE, TRIFLUOROACETATE Related Literature
-
Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
-
Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
-
Eliane Deschamps,Bernard Deschamps,Jeanne Laure Dormieux,Louis Ricard,Nicolas Mézailles,Pascal Le Floch Dalton Trans., 2006, 594-602
-
Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
-
Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
Additional information on ETHANAMINE, TRIFLUOROACETATE
Comprehensive Analysis of ETHANAMINE, TRIFLUOROACETATE (CAS No. 815574-81-3): Properties, Applications, and Industry Trends
In the realm of specialty chemicals, ETHANAMINE, TRIFLUOROACETATE (CAS 815574-81-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by the combination of ethylamine and trifluoroacetic acid moieties, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. With the growing demand for fluorine-containing compounds in high-performance industries, understanding its properties and potential is essential for researchers and manufacturers alike.
The CAS 815574-81-3 identifier is pivotal for accurate chemical identification, especially in regulatory compliance and supply chain management. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of ETHANAMINE, TRIFLUOROACETATE to minimize environmental impact. Industry reports highlight its role in API (Active Pharmaceutical Ingredient) development, particularly for novel drug formulations targeting metabolic disorders and CNS diseases—a hotspot in current biomedical research.
From a structural perspective, the trifluoroacetate group enhances the compound’s stability and reactivity, making it invaluable for peptide coupling reactions and catalysis. Laboratories frequently employ it as a volatile buffer in HPLC analyses, aligning with the increasing demand for precision analytical techniques. Searches for "trifluoroacetate derivatives in drug discovery" or "CAS 815574-81-3 solubility data" reflect user inquiries about its practical handling and scientific relevance.
Innovations in fluorine chemistry further amplify the importance of ETHANAMINE, TRIFLUOROACETATE. The compound’s compatibility with microwave-assisted synthesis and flow chemistry—two trending methodologies—positions it as a candidate for scalable, efficient production. Discussions on platforms like ResearchGate often center on its thermal stability and compatibility with polar solvents, addressing common challenges in process optimization.
Beyond laboratories, this compound intersects with bioconjugation techniques used in diagnostic imaging and biomaterials. A surge in queries like "ETHANAMINE, TRIFLUOROACETATE safety profile" or "alternatives to trifluoroacetate salts" underscores the need for accessible technical data. Regulatory agencies such as the FDA and EMA provide guidelines for its use in GMP environments, emphasizing purity standards—a key concern for quality-conscious buyers.
Market analysts project growth in the fine chemicals sector, driven by personalized medicine and high-value agrochemicals. Here, CAS 815574-81-3 plays a niche role due to its bifunctional reactivity. For instance, its application in ionic liquid formulations caters to the energy storage industry, linking it to battery technology advancements—a trending topic in sustainable energy forums.
To conclude, ETHANAMINE, TRIFLUOROACETATE exemplifies the convergence of innovation and utility in modern chemistry. Its multifaceted applications, from pharmaceutical intermediates to material science, align with global shifts toward precision synthesis and eco-friendly processes. As research continues to uncover new potentials, this compound remains a subject of both academic and industrial fascination.
815574-81-3 (ETHANAMINE, TRIFLUOROACETATE) Related Products
- 2680690-06-4(3-Tert-butyl-2-(2,2,2-trifluoroacetamido)benzoic acid)
- 2228275-24-7(5-(3-bromoprop-1-en-2-yl)-2-nitrophenol)
- 2172036-75-6(2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)
- 946716-26-3(2-(3-Methoxypropoxy)-4-methylaniline)
- 1516763-16-8(1-(2-butoxyethyl)-1H-1,2,3-triazol-4-amine)
- 877637-49-5(6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate)
- 2624118-67-6(3-(4-benzoylphenyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea)
- 896269-34-4(N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide)
- 2138549-62-7(4,4-Difluoro-1-(furan-3-yl)cyclohex-2-en-1-ol)
- 1220040-12-9((7-Methyl-1h-indazol-5-yl)-methanol)




